Cas no 64196-54-9 (Ethanone, 1,2-bis(3-methylphenyl)-)

• Product Name: Ethanone, 1,2-bis(3-methylphenyl)-
• CAS No: 64196-54-9
• MF: C₁₆H₁₆O
• MW: 224.297644615173
• CID: 424759
• PubChem ID: 12794696
• Update Time: 2025-04-19

Ethanone, 1,2-bis(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1,2-bis(3-methylphenyl)-
• 1,2-bis(3-methylphenyl)ethanone
• 64196-54-9
• 1,2-Bis(3-methylphenyl)ethan-1-one
• AKOS006033768
• SCHEMBL6359073
• DTXSID30510086

• Inchi： 1S/C16H16O/c1-12-5-3-7-14(9-12)11-16(17)15-8-4-6-13(2)10-15/h3-10H,11H2,1-2H3
• InChI Key： RKAQGCQFDYHANF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)C=1)CC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 224.12018
• Monoisotopic Mass: 224.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07